2,6-Dichloro-5-fluoro-4-methylnicotinoyl chloride

• Molecular Formula: C7H3Cl3FNO
• Molecular Weight: 242.5 g/mol
• IUPAC Name: 2,6-dichloro-5-fluoro-4-methylpyridine-3-carbonyl chloride
• InChI: InChI=1S/C7H3Cl3FNO/c1-2-3(7(10)13)5(8)12-6(9)4(2)11/h1H3
• InChI Key: WTNRFVCOYIPYKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=C1F)Cl)Cl)C(=O)Cl

Description

2,6-Dichloro-5-fluoro-4-methylnicotinoyl chloride is a useful research compound. Its molecular formula is C7H3Cl3FNO and its molecular weight is 242.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A slurry of 30.8 g (0.147 moles) of 2,6-dichloro-4-methyl-5-fluoronicotinic acid in 200 mL of dichloromethane, containing a catalytic amount of dimethyl formamide, was treated dropwise over a 1-hour period with 19.2 mL (0.22 moles) oxalyl chloride. After 1 hour, the homogenous solution was evaporated in vacuo, diluted with an equal volume of dichloromethane, and evaporated in vacuo to yield 31.6 g of the title compound as an oil.